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Compound of Interest

Compound Name: 2,2-Dimethylbutan-1-ol

Cat. No.: B072336

Technical Support Center: 2,2-Dimethylbutan-1-
ol

This technical support center provides comprehensive guidance on the safe handling and
disposal of 2,2-Dimethylbutan-1-ol for researchers, scientists, and drug development
professionals.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,2-
Dimethylbutan-1-ol.
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Property

Value

Molecular Formula

C6H140[1][2]

Molecular Weight 102.17 g/mol [3]

Appearance Colorless liquid[1][4]

Odor Mild, somewhat camphor-like[1]

Boiling Point 135.85°C to 136.5°C[4][5][6]

Melting Point <-15°C[7]

Flash Point 37.4°C[9][7]

Density 0.8122 to 0.8289 g/cm3 at 20°C[1][4][5][7]

Vapor Pressure

0.00814 mmHg to 2.78 mmHg at 25°C[4][5][8]

Water Solubility

7.543 to 8 g/L at 25°C[4][6]

Solubility in Organic Solvents

Soluble in ether, acetone, and chloroform.[1]

GHS Hazard Classification

2,2-Dimethylbutan-1-ol is classified under the Globally Harmonized System (GHS) as follows:

o Flammable liquids: Category 3 (H226: Flammable liquid and vapor)[3][9]

o Skin irritation: Category 2 (H315: Causes skin irritation)[3]

o Eye irritation: Category 2A (H319: Causes serious eye irritation)[3]

o Specific target organ toxicity — single exposure: Category 3, Respiratory system (H335: May

cause respiratory irritation)

Signal Word: Warning[3]

Hazard Pictograms:

e Flame
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e Exclamation Mark
Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,2-Dimethylbutan-1-ol?

Al: 2,2-Dimethylbutan-1-ol is a flammable liquid and vapor.[3] It can cause skin and serious
eye irritation.[3] Inhalation of vapors may cause respiratory irritation.[3] It is also considered a
mild skin irritant.[8]

Q2: What personal protective equipment (PPE) should | wear when handling this chemical?

A2: Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety
goggles or a face shield, and a lab coat.[1] Work in a well-ventilated area or under a chemical
fume hood to avoid inhaling vapors.

Q3: What should | do in case of accidental skin or eye contact?

A3: For skin contact, immediately wash the affected area with soap and plenty of water. For
eye contact, flush with copious amounts of water for at least 15 minutes, holding the eyelids
open. Seek medical attention in both cases.

Q4: How should | store 2,2-Dimethylbutan-1-ol?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and other ignition sources.[9][10]

Q5: What is the proper procedure for extinguishing a fire involving 2,2-Dimethylbutan-1-ol?

A5: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish the fire. Do
not use a solid stream of water as it may scatter and spread the fire.

Troubleshooting Guides

Issue: | have a small spill of 2,2-Dimethylbutan-1-ol in the lab.

e Solution:
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o Alert others in the immediate area.
o Ensure proper ventilation and eliminate all ignition sources.

o Wearing appropriate PPE, contain the spill with an inert absorbent material such as
vermiculite, dry sand, or earth.

o Collect the absorbed material into a sealed, labeled container for proper waste disposal.
o Clean the spill area with soap and water.
Issue: | have a large spill of 2,2-Dimethylbutan-1-ol.

e Solution:

[¢]

Evacuate the area immediately.

[¢]

Alert your institution's emergency response team.

[e]

Do not attempt to clean up a large spill without proper training and equipment.

o

Prevent the spill from entering drains or waterways.

Experimental Protocols
Safe Handling Protocol

e Preparation:

[¢]

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

[e]

Work in a well-ventilated area, preferably within a chemical fume hood.

o

Assemble all necessary equipment and reagents before starting the experiment.

[¢]

Ensure an emergency shower and eyewash station are readily accessible.

o Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (nitrile or neoprene).
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o Wear safety glasses with side shields or chemical splash goggles.

o Wear a flame-retardant lab coat.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[9]

[¢]

Avoid breathing vapors.

[¢]

Keep away from heat, sparks, and open flames.[9]

[e]

Use non-sparking tools.

o

Ground and bond containers when transferring material to prevent static electricity
buildup.

Disposal Protocol

o Waste Collection:

o Collect all waste containing 2,2-Dimethylbutan-1-ol in a designated, properly labeled,
and sealed container.

o The container should be made of a material compatible with the chemical.
o Do not mix with incompatible wastes.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2-
Dimethylbutan-1-ol,” and the associated hazards (Flammable Liquid, Irritant).

o Storage:

o Store the waste container in a designated, well-ventilated, and secure waste accumulation
area, away from ignition sources.

e Disposal:
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o Dispose of the hazardous waste through your institution's environmental health and safety
office or a licensed hazardous waste disposal company.[9]

o Do not dispose of 2,2-Dimethylbutan-1-ol down the drain.

Visual Workflow for Safe Handling and Disposal
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Start: Receive 2,2-Dimethylbutan-1-ol

Store in a cool, dry, well-ventilated area
away from ignition sources

'

Preparation for Handling:
- Review SDS
- Work in fume hood
- Wear appropriate PPE

'

Perform Experiment

'

Collect Waste:
- Designated, labeled container
- Do not mix with incompatibles

A
No Yes
Spill Cleanup:
. - Alert others
N il - Eliminate ignition sources
- Use absorbent material

Dispose of Waste:
- Through licensed disposal company

End: Complete Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,2-Dimethylbutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylbutan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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